ethyl 4-[(3-methylphenyl)amino]-3-quinolinecarboxylate

• IUPAC Name: ethyl 4-(3-methylanilino)quinoline-3-carboxylate
• InChI: InChI=1S/C19H18N2O2/c1-3-23-19(22)16-12-20-17-10-5-4-9-15(17)18(16)21-14-8-6-7-13(2)11-14/h4-12H,3H2,1-2H3,(H,20,21)
• InChI Key: SJPVRYWSSFXIQJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2N=C1)NC3=CC=CC(=C3)C
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

Ethyl 4-[(3-methylphenyl)amino]-3-quinolinecarboxylate is a compound that belongs to the quinoline carboxylate family, which has been studied for various chemical and pharmaceutical applications. The interest in this compound stems from its structural complexity and potential utility in diverse fields such as material science, organic synthesis, and potentially as intermediates in pharmaceutical synthesis.

Synthesis Analysis

The synthesis of similar quinoline derivatives typically involves cyclization reactions, where precursors like amino-benzothiophenes or halodiazoacetates are used to construct the quinoline core. For example, ethyl quinoline-3-carboxylates can be synthesized from indoles and halodiazoacetates through a cyclopropanation-ring expansion reaction, illustrating a novel approach to constructing the quinoline structure (Beilstein Journal of Organic Chemistry, 2015).

Molecular Structure Analysis

The molecular structure of quinoline derivatives, including Ethyl 4-[(3-methylphenyl)amino]-3-quinolinecarboxylate, is characterized by X-ray crystallography. These studies reveal the conformation of the quinoline ring and substituents, providing insights into their reactivity and interaction potential. For instance, the structure of a closely related compound, ethyl(2-amino-4-(3-nitrophenyl)-1,4-dihydro-2H-pyrano[3,2-h]quinolin-3-)carboxylate, was determined, showing a six-membered ring adopting a boat conformation (Chinese Journal of Structural Chemistry, 2004).

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Many quinoline derivatives have biological activity and are used as pharmaceuticals. Without specific information on “ethyl 4-[(3-methylphenyl)amino]-3-quinolinecarboxylate”, it’s difficult to predict its mechanism of action.

Future Directions

The study of quinoline derivatives is an active area of research due to their potential applications in medicine and other fields. Future research on “ethyl 4-[(3-methylphenyl)amino]-3-quinolinecarboxylate” could involve exploring its synthesis, properties, and potential applications.